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Compound of Interest

Compound Name: N,N-Dipropylformamide

Cat. No.: B1203106

An in-depth exploration of the physicochemical properties, applications, and experimental utility
of N,N-Dipropylformamide as a polar aprotic solvent in research and development.

Introduction

N,N-Dipropylformamide is an organic compound classified as a disubstituted amide of formic
acid.[1][2] Structurally, it features a formyl group attached to a nitrogen atom bearing two propyl
substituents.[1] As a member of the N,N-dialkylformamide family, it shares characteristics with
more commonly known solvents like N,N-Dimethylformamide (DMF), serving as a polar aprotic
solvent.[2] This class of solvents is distinguished by a lack of acidic protons, which makes them
incapable of donating hydrogen bonds.[2] However, their polarity allows them to effectively
dissolve a wide range of organic and inorganic compounds.[1] N,N-Dipropylformamide
typically appears as a colorless to pale yellow liquid and possesses a moderate polarity, which
makes it a versatile solvent for various chemical transformations.[1] Its higher boiling point
compared to simpler amides is a result of its larger molecular structure.[1] This guide provides
a detailed overview of the core properties, applications, and relevant experimental protocols
involving N,N-Dipropylformamide for professionals in research, and drug development.

Physicochemical Properties of N,N-
Dipropylformamide

A thorough understanding of the physicochemical properties of a solvent is paramount for its
effective application in experimental chemistry. The key properties of N,N-Dipropylformamide
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are summarized in the table below, providing a quantitative basis for its selection in various
reaction conditions. These properties influence its behavior as a solvent, including its solvating
power, operating temperature range, and miscibility with other liquids.

Property Value Unit
Molecular Formula C7H1sNO -

Molecular Weight 129.20 g/mol

CAS Number 6282-00-4 -

Appearance Colorless to pale yellow liquid -

Density 0.889 g/cms3 (at 20°C)
Boiling Point 100-101 (at 18 mmHg) °C

Flash Point 88 °C

Refractive Index 1.4395 -

LogP (Octanol/Water Partition
o 1.265 -
Coefficient)

Water Solubility Low -

Solvent Classification and Characteristics

The utility of N,N-Dipropylformamide as a solvent is best understood by its classification
among other common laboratory solvents. The following diagram illustrates the position of N,N-
Dipropylformamide within the broader categories of solvents, highlighting its identity as a
polar aprotic solvent.
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Caption: Logical diagram of solvent classification.

Applications in Organic Synthesis
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N,N-Dipropylformamide serves as a valuable solvent and reagent in a variety of organic
reactions, particularly in the synthesis of amides and other heterocyclic compounds.[1][2] Its
polar aprotic nature facilitates reactions involving polar or ionic intermediates and reagents.

One of the significant applications of N,N-dialkylformamides is in the Vilsmeier-Haack reaction.
This reaction is a widely used method for the formylation of electron-rich aromatic and
heteroaromatic compounds.[3][4] The Vilsmeier reagent, a key intermediate, is generated in
situ from a N,N-disubstituted formamide, such as N,N-Dipropylformamide, and phosphorus
oxychloride (POCIs).[3][4] This electrophilic reagent then attacks the electron-rich ring to
introduce a formyl group, which can be a precursor for a wide array of functionalities.[5]

Furthermore, in the realm of peptide synthesis, polar aprotic solvents like N,N-
dialkylformamides are crucial.[6][7] They are effective at solvating the growing peptide chains
attached to a solid support, which is essential for efficient coupling reactions between amino
acids.[6][7] While DMF is more commonly cited, the similar properties of N,N-
Dipropylformamide make it a suitable alternative, especially when different solvency or a
higher boiling point is desired.

Experimental Protocols

While specific experimental protocols detailing the use of N,N-Dipropylformamide are not as
prevalent in the literature as those for DMF, its chemical similarity allows for its substitution in
many procedures. Below is a generalized protocol for a Vilsmeier-Haack formylation, where
N,N-Dipropylformamide can be used as the formamide source.

General Protocol for Vilsmeier-Haack Formylation:

e Reagent Preparation: In a fume hood, to a stirred solution of the electron-rich aromatic
substrate in N,N-Dipropylformamide (which acts as both solvent and reagent) at 0 °C,
slowly add phosphorus oxychloride (POCIs3).

o Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is carefully poured into ice-water and
neutralized with a suitable base (e.g., sodium acetate or sodium hydroxide solution).
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o Extraction: The aqueous layer is extracted with an appropriate organic solvent (e.g., ethyl
acetate or dichloromethane).

 Purification: The combined organic layers are washed with brine, dried over an anhydrous
drying agent (e.g., NazSOa4 or MgSOa), filtered, and the solvent is removed under reduced
pressure. The crude product is then purified by a suitable method, such as column

chromatography or recrystallization.

The following diagram illustrates a generalized workflow for a chemical synthesis experiment
where N,N-Dipropylformamide could be employed as a solvent.
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Caption: General experimental workflow for organic synthesis.

Safety and Handling
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As with all chemical reagents, proper safety precautions should be observed when handling
N,N-Dipropylformamide. It may cause irritation to the skin and eyes, and inhalation of its
vapors should be avoided.[1] Therefore, it is recommended to handle this compound in a well-
ventilated fume hood and to wear appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat. For detailed safety information, always consult the latest
Safety Data Sheet (SDS) provided by the supplier.

Conclusion

N,N-Dipropylformamide is a versatile polar aprotic solvent with a range of applications in
organic synthesis. Its physicochemical properties, particularly its moderate polarity and high
boiling point, make it a suitable medium for a variety of chemical reactions. While less common
than its lower alkyl homolog, DMF, it presents a viable alternative for researchers and drug
development professionals seeking to optimize reaction conditions. A comprehensive
understanding of its properties and safe handling procedures is essential for its effective and
responsible use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203106#n-n-dipropylformamide-as-a-polar-aprotic-
solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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